Cas no 1698248-84-8 ((3-bromo-2,6-difluorophenyl)methanesulfonamide)

• Product Name: (3-bromo-2,6-difluorophenyl)methanesulfonamide
• CAS No: 1698248-84-8
• MF: C₇H₆BrF₂NO₂S
• MW: 286.093846797943
• MDL: MFCD30224991
• CID: 5246018
• PubChem ID: 106264544
• Update Time: 2026-03-08

(3-bromo-2,6-difluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-bromo-2,6-difluoro-
• (3-bromo-2,6-difluorophenyl)methanesulfonamide

• MDL： MFCD30224991
• Inchi： 1S/C7H6BrF2NO2S/c8-5-1-2-6(9)4(7(5)10)3-14(11,12)13/h1-2H,3H2,(H2,11,12,13)
• InChI Key： HYEXPVPMIQHGQC-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=C(F)C=CC(Br)=C1F

Additional information on (3-bromo-2,6-difluorophenyl)methanesulfonamide

Research Briefing on (3-bromo-2,6-difluorophenyl)methanesulfonamide (CAS: 1698248-84-8) in Chemical Biology and Pharmaceutical Applications

The compound (3-bromo-2,6-difluorophenyl)methanesulfonamide (CAS: 1698248-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of (3-bromo-2,6-difluorophenyl)methanesulfonamide as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are known for their broad pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of bromo and difluoro substituents on the phenyl ring enhances the compound's reactivity and binding affinity, making it a valuable scaffold for further derivatization.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, particularly cancers. Researchers have demonstrated that derivatives of (3-bromo-2,6-difluorophenyl)methanesulfonamide exhibit potent inhibitory activity against specific kinase targets, such as EGFR and VEGFR, which are pivotal in tumor growth and angiogenesis.

In addition to its role in kinase inhibition, this compound has been explored for its potential in modulating protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery due to their large and often flat interaction surfaces. However, the unique steric and electronic properties of (3-bromo-2,6-difluorophenyl)methanesulfonamide enable it to act as a molecular "glue," stabilizing otherwise transient interactions and offering new avenues for therapeutic intervention.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of (3-bromo-2,6-difluorophenyl)methanesulfonamide. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to reduce environmental impact while maintaining high efficiency. These innovations are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite its promise, challenges remain in the development of (3-bromo-2,6-difluorophenyl)methanesulfonamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nevertheless, the compound's versatility and efficacy in early-stage research underscore its potential as a cornerstone in next-generation drug discovery.

In conclusion, (3-bromo-2,6-difluorophenyl)methanesulfonamide (CAS: 1698248-84-8) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from kinase inhibition to PPI modulation, highlight its significance in addressing unmet medical needs. Continued exploration of this compound and its derivatives is expected to yield innovative therapeutic agents with broad clinical utility.